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Compound of Interest

Compound Name: 3-(Pyridin-3-yl)prop-2-enamide

Cat. No.: B074821

Essential Safety and Handling Guide for 3-
(Pyridin-3-yl)prop-2-enamide

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3-(Pyridin-3-yl)prop-2-enamide (CAS Number: 143685-68-1) in a
laboratory setting. The information is intended for researchers, scientists, and professionals in
drug development to ensure safe handling and minimize exposure risks.

Chemical Identifier: 3-(Pyridin-3-yl)prop-2-enamide is also known as N-(pyridin-3-
yl)acrylamide.

Hazard Summary: Based on available data, this compound is classified with the following
hazards:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Due to its acrylamide structure, it should be handled with additional caution, as acrylamide itself
is considered a probable human carcinogen and can have effects on the nervous system.[1]
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Personal Protective Equipment (PPE) and
Engineering Controls

Proper PPE and engineering controls are critical to minimize exposure when handling 3-

(Pyridin-3-yl)prop-2-enamide.

Control/PPE

Specification

Purpose

Engineering Controls

Chemical Fume Hood or
Exhausted Biological Safety
Cabinet

To minimize inhalation of dust
or aerosols, especially when
weighing or transferring the

solid compound.[1]

Eye Protection

Tight-sealing safety goggles or
a face shield.

To protect against splashes
and dust that can cause

serious eye irritation.[2]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile).

To prevent skin contact, which
can cause irritation. Gloves
must be inspected before use
and changed immediately if

contaminated.[1][2]

Skin and Body Protection

A fully buttoned lab coat with
sleeves extending to the
wrists. Consider Tyvek sleeves
or gowns for procedures with a

higher risk of exposure.

To protect skin from contact

with the chemical.[1]

Respiratory Protection

A NIOSH/MSHA-approved
respirator may be required if
exposure limits are exceeded
or if irritation is experienced,
especially in the absence of

adequate engineering controls.

To prevent respiratory tract

irritation from dust or aerosols.

Experimental Protocols: Safe Handling and Disposal

Handling Procedures:
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» Preparation: Before handling, ensure that a designated work area within a chemical fume
hood is prepared.[1] All necessary PPE should be donned. An eyewash station and safety
shower should be readily accessible.

e Weighing and Transferring:
o Handle the solid material carefully to avoid creating dust.
o Use a chemical fume hood or other ventilated enclosure when weighing the powder.[1]
o Keep containers of the chemical tightly closed when not in use.
e During Use:
o Avoid contact with skin, eyes, and clothing.[2]
o Do not eat, drink, or smoke in the laboratory area where this chemical is handled.
o Wash hands thoroughly after handling, even if gloves were worn.
e Spill Response:

o In case of a small spill, carefully sweep up the solid material, avoiding dust generation,
and place it in a sealed container for disposal.

o For larger spills, evacuate the area and follow your institution's emergency procedures.
Disposal Plan:

3-(Pyridin-3-yl)prop-2-enamide and any contaminated materials should be treated as
hazardous waste.

o Waste Collection:

o Collect waste material, including contaminated gloves, wipes, and containers, in a
designated, sealed, and properly labeled hazardous waste container.

e Disposal:
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o Dispose of the hazardous waste through your institution's environmental health and safety
(EHS) office.[1]

o Do not dispose of this chemical down the drain or in the regular trash.[1]

Logical Workflow for Handling 3-(Pyridin-3-yl)prop-
2-enamide
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Preparation
- Designate work area in fume hood
- Don appropriate PPE
- Verify emergency equipment access

roceed to handling

Handling
- Weigh and transfer in fume hood
- Avoid dust generation
- Keep container sealed

Begin experiment
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Spill Response
- Evacuate if necessary
- Carefully sweep solid material
- Collect in a sealed container

Experimgnt complete

After cleanup

Decontamination
- Clean work surfaces
- Remove and dispose of PPE correctly

Segregate waste

Disposal
- Collect all waste in a labeled container
- Contact EHS for pickup
- Do not discard in regular trash or sink

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 3-(Pyridin-3-yl)prop-2-enamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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